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Compound of Interest

Compound Name: ACO1

Cat. No.: B1192076

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling and disposal of Aconitase 1 (ACO1), ensuring laboratory safety and
procedural integrity.

Aconitase 1 (ACO1) is a cytosolic, bifunctional protein that plays a crucial role in both the
tricarboxylic acid (TCA) cycle and the regulation of iron metabolism. As a recombinant protein
utilized in research, adherence to proper safety protocols is paramount to protect laboratory
personnel and maintain a safe research environment. While ACOL1 is not classified as a
hazardous biological agent, responsible handling necessitates the implementation of standard
laboratory biosafety practices.

This document provides essential, immediate safety and logistical information, including
detailed operational and disposal plans, to support your research endeavors involving ACO1.

Biosafety Level and Standard Practices

Work involving well-characterized, non-infectious, and non-toxic recombinant proteins like
ACOL1 is appropriate for Biosafety Level 1 (BSL-1) containment.[1][2][3][4] BSL-1 is suitable for
work with agents not known to consistently cause disease in healthy adult humans and that
present minimal potential hazard to laboratory personnel and the environment.[1][3][5] The core
of BSL-1 containment lies in the strict adherence to standard microbiological practices.[5][6][7]

Operational Plan: Step-by-Step Guidance for Handling ACO1
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e Laboratory Access:

o Keep laboratory doors closed during work sessions.[6]

o Restrict access to the laboratory to trained and authorized personnel only.[6]
e Personal Hygiene:

o Wash hands thoroughly with soap and water after handling ACO1, after removing gloves,
and before leaving the laboratory.[1][5][6]

o Avoid eating, drinking, smoking, handling contact lenses, and applying cosmetics in the
laboratory.[5][6] Food should be stored in designated areas outside the laboratory.[5]

e Handling Procedures:
o Use mechanical pipetting devices. Mouth pipetting is strictly prohibited.[1][6]
o Perform all procedures carefully to minimize the creation of splashes or aerosols.[1][6]

o If there is a potential for splashes or sprays of hazardous materials, wear protective
eyewear.[5][7]

o Work Area Decontamination:

o Decontaminate work surfaces with an appropriate disinfectant (e.g., 10% bleach solution)
at the end of each workday and immediately after any spills.[6]

Personal Protective Equipment (PPE) for Handling
ACO1

The following table summarizes the essential personal protective equipment for the routine
handling of ACO1 under BSL-1 conditions.
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PPE Category Item Specifications and Use

A buttoned lab coat should be
Body Protection Lab Coat worn to protect street clothes

from contamination.[1]

Nitrile or latex gloves should
be worn when handling ACO1.
Change gloves if they become
Hand Protection Disposable Gloves contaminated or their integrity
is compromised. Do not wear

gloves outside the laboratory.

[5107]

Wear safety glasses with side
Eye Protection Safety Glasses shields to protect against
potential splashes.[5]

A face shield may be required
) ) in addition to safety glasses if
Face Protection Face Shield ] o ]
there is a significant risk of

splashes.

Disposal Plan: Safe and Compliant Waste
Management

Proper disposal of materials contaminated with ACOL1 is critical to prevent unintended
environmental release.

Liquid Waste Disposal:

o Decontamination: Treat liquid waste containing ACO1 with a final concentration of 10%
bleach.

 Incubation: Allow the treated waste to sit for at least 30 minutes to ensure complete
inactivation.
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o Disposal: After decontamination, the liquid waste can typically be poured down a laboratory
sink with copious amounts of water. Always adhere to local and institutional regulations for
chemical waste disposal.

Solid Waste Disposal:

o Collection: Place all contaminated solid waste (e.g., pipette tips, microfuge tubes, gloves)
into a designated biohazard waste container lined with an autoclave bag.

o Decontamination: Autoclave the collected solid waste to decontaminate it.

o Disposal: Once decontaminated, the waste can be disposed of in the regular trash, in
accordance with institutional guidelines.

Workflow for Safe Handling of ACO1
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Caption: Workflow for the safe handling of ACO1 protein in a BSL-1 laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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